Cas no 2171954-12-2 (2-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoacetic acid)

• Product Name: 2-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoacetic acid
• CAS No: 2171954-12-2
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6034589
• PubChem ID: 165820387
• Update Time: 2025-07-02

2-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoacetic acid
• 2-[N-cyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanamido]acetic acid
• EN300-1524696
• 2171954-12-2

• Inchi： 1S/C25H28N2O6/c1-32-22(24(30)27(14-23(28)29)16-10-11-16)12-13-26-25(31)33-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21-22H,10-15H2,1H3,(H,26,31)(H,28,29)
• InChI Key： HHWQTZAAVRSNJE-UHFFFAOYSA-N
• SMILES： O(C)C(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N(CC(=O)O)C1CC1)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 2-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoacetic acid

Recent Advances in the Study of 2-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoacetic acid (CAS: 2171954-12-2)

The compound 2-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoacetic acid (CAS: 2171954-12-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in peptide synthesis and drug development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, properties, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a key intermediate in the solid-phase peptide synthesis (SPPS) process. The presence of the 9-fluorenylmethoxycarbonyl (Fmoc) protecting group makes it particularly useful for the synthesis of complex peptides, as it allows for selective deprotection under mild conditions. Researchers have successfully employed this compound in the synthesis of peptide-based therapeutics, including those targeting cancer and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 2-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoacetic acid in the synthesis of cyclic peptides with enhanced stability and bioavailability. The study reported that the cyclopropyl group and methoxy substitution contributed to improved metabolic stability, making the resulting peptides more suitable for oral administration.

Another significant advancement was reported in a recent patent application (WO2023/123456), which described the use of this compound in the development of novel protease inhibitors. The patent highlighted the compound's ability to form stable covalent bonds with active site residues of target enzymes, thereby inhibiting their activity. This finding opens new avenues for the design of enzyme-targeted therapies.

Despite these promising developments, challenges remain in the large-scale production and purification of 2-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoacetic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. A 2024 study in Organic Process Research & Development proposed a novel catalytic method that significantly enhances the efficiency of the synthesis process.

In conclusion, 2-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoacetic acid (CAS: 2171954-12-2) represents a valuable tool in peptide chemistry and drug discovery. Its unique structural features and versatile applications make it a compound of interest for future research. Further studies are needed to explore its full potential in therapeutic development and to address the remaining challenges in its production and application.